![molecular formula C10H13NO B1352810 N-methyl-3-phenylpropanamide CAS No. 940-43-2](/img/structure/B1352810.png)
N-methyl-3-phenylpropanamide
Overview
Description
N-methyl-3-phenylpropanamide, also known as 3-phenyl-N-methylpropanamide , is an organic compound with the chemical formula C10H13NO . It falls under the class of amides and features a methyl group attached to the nitrogen atom. The compound exists as a white crystalline powder and has a melting point range of 59-60°C .
Physical And Chemical Properties Analysis
Scientific Research Applications
Analgesic Activity
N-methyl-3-phenylpropanamide and its derivatives have been extensively studied for their analgesic properties. One significant discovery is the compound cis-(+)-N-[3-Methyl-l-(2-phenylethyl)-4-piperidyll-N-phenylpropanamide (23), which showed exceptional potency as an analgesic, surpassing morphine by up to 6684 times in efficacy (van Bever, Niemegeers, & Janssen, 1974). This compound demonstrated a rapid onset and shorter action duration compared to morphine, along with a high safety margin. Such findings are crucial for the development of new analgesic agents.
Chemoselective Reactions
This compound has also been a subject of interest in synthetic chemistry, particularly in chemoselective reactions. For instance, (2S,3S)-N1-methyl-2-hydroxy-3-methylamino-3-phenylpropanamide was studied for its reactivity against various electrophiles, leading to the creation of hexahydro-4-pyrimidinones or oxazolidines. This study also involved ab initio calculations to understand the reaction mechanisms (Hajji et al., 2002).
Antimicrobial Applications
Research has also explored the antimicrobial potential of compounds derived from this compound.
Continuing from the previous findings, here are additional insights into the antimicrobial applications of this compound and its derivatives:
Antimicrobial Properties
Research has highlighted the antimicrobial potential of various derivatives of this compound. For example, novel derivatives such as (E)-N-(2-(1H-indol-3-ylamino) vinyl)-3-(1-methyl-1H-indol-3-yl)-3-phenylpropanamide showed promising antimicrobial properties against pathogenic microorganisms like Pseudomonas aureginosa and Staphylococcus aureus, as well as antifungal activity against Candida albicans and Aspergillus niger (Manjunatha, Satyanarayan, & Harishkumar, 2016). This suggests their potential application in antimicrobial therapy.
Additionally, derivatives synthesized from 3-phenylpropanehydrazide demonstrated significant antibacterial and antifungal activities. Compounds such as N-arylidene-3-phenylpropane hydrazides and N-(4-oxo-2-arylthiazolidin-3-yl)-3-phenylpropanamides were notably potent in this regard (Fuloria, Singh, Yarb, & Ali, 2009).
Quorum Sensing Inhibition
Some derivatives have also shown properties that could disrupt bacterial communication systems, known as quorum sensing (QS). Compounds like N-phenethyl hexanamide displayed QS inhibitory properties, indicating their potential as novel therapeutic agents against bacterial infections (Meschwitz et al., 2019)
properties
IUPAC Name |
N-methyl-3-phenylpropanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO/c1-11-10(12)8-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWGJVMFILBWTGJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10392448 | |
Record name | N-methyl-3-phenylpropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10392448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
940-43-2 | |
Record name | N-methyl-3-phenylpropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10392448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-methyl-3-phenylpropanamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of the isolation of 3-α-glucopyranosyloxy-N-methyl-3-phenylpropanamide from Streptomyces michiganensis?
A1: The discovery of 3-α-glucopyranosyloxy-N-methyl-3-phenylpropanamide (1) from Streptomyces michiganensis is significant for several reasons []. Firstly, Streptomyces species are well-known producers of bioactive compounds, including antibiotics and other pharmaceuticals. Secondly, the presence of a sugar moiety (glucopyranosyl) attached to N-methyl-3-phenylpropanamide suggests potential for improved water solubility and bioavailability compared to the parent compound. This modification could influence its interaction with biological targets and impact its pharmacological properties. Further research is needed to explore the specific bioactivity of this novel glycoside.
Q2: How does the structure of this compound relate to its potential applications in drug discovery?
A2: this compound shares structural similarities with key intermediates used in the synthesis of pharmaceuticals like fluoxetine, tomoxetine, and nisoxetine []. These drugs are selective serotonin reuptake inhibitors (SSRIs) widely prescribed for treating depression and anxiety disorders. The shared structural motif suggests that this compound, or its derivatives, could possess similar biological activity. The development of efficient synthetic routes to obtain enantiomerically pure forms of this compound, as demonstrated through the use of a planar-chiral DMAP derivative catalyst [], is crucial for exploring its therapeutic potential and understanding its interactions with biological targets. This could pave the way for designing novel therapeutics with improved efficacy and safety profiles.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.